Cas no 2171283-51-3 (ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate)

• Product Name: ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate
• CAS No: 2171283-51-3
• MF: C₇H₁₂ClNO₃
• MW: 193.628081321716
• CID: 6339604
• PubChem ID: 134323296
• Update Time: 2025-06-28

ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate
• ethyl (2S)-2-[(chlorocarbonyl)(methyl)amino]propanoate
• 2171283-51-3
• EN300-1612429
• SCHEMBL19945242

• Inchi： 1S/C7H12ClNO3/c1-4-12-6(10)5(2)9(3)7(8)11/h5H,4H2,1-3H3/t5-/m0/s1
• InChI Key： MJTIXJCZZQPZMF-YFKPBYRVSA-N
• SMILES： ClC(N(C)[C@H](C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 193.0505709g/mol
• Monoisotopic Mass: 193.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6Ų

Additional information on ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate

Introduction to Ethyl (2S)-2-(Chlorocarbonyl)(Methyl)aminopropanoate (CAS No. 2171283-51-3)

Ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate, a compound with the chemical identifier CAS No. 2171283-51-3, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The precise stereochemistry of the (2S) configuration plays a crucial role in determining its biological activity, making it a subject of intense research interest.

The molecular structure of ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate consists of a propanoate backbone modified by the presence of a chlorocarbonyl group and a methylamino substituent. This unique arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for its use in synthetic chemistry. The chlorocarbonyl group, in particular, is known for its reactivity and ability to participate in various chemical transformations, making it an invaluable component in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of chiral building blocks for pharmaceutical applications. Ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate fits perfectly into this category, as its stereochemistry is well-defined and can be reliably controlled during synthesis. This has made it a valuable intermediate in the production of enantiomerically pure compounds, which are often required for their efficacy and safety profiles in medicinal chemistry.

One of the most compelling aspects of ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate is its potential use in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including inflammation and cancer progression. By inhibiting specific proteases, it may be possible to develop new treatments for these conditions. The (2S) configuration of this compound is particularly important, as it can influence the binding affinity and selectivity of protease inhibitors.

Recent studies have highlighted the importance of chirality in drug design, demonstrating that small changes in stereochemistry can significantly impact biological activity. Ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate has been used as a key intermediate in the synthesis of several novel protease inhibitors, which have shown promising results in preclinical studies. These findings underscore the compound's potential as a building block for future therapeutics.

The synthesis of ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of the chlorocarbonyl group necessitates controlled reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and development purposes.

In addition to its pharmaceutical applications, ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate has shown promise in materials science and catalysis. Its unique structural features make it an attractive candidate for designing new catalysts with enhanced performance characteristics. These catalysts could potentially be used in various industrial processes, contributing to more sustainable and efficient chemical manufacturing.

The future prospects for ethyl (2S)-2-(chlorocarbonyl)(methyl)aminopropanoate are bright, with ongoing research exploring new synthetic routes and applications. As our understanding of chiral chemistry continues to evolve, it is likely that this compound will play an even greater role in the development of innovative pharmaceuticals and materials. The combination of its well-defined stereochemistry and versatile reactivity makes it a cornerstone molecule in modern synthetic chemistry.